Cas no 157869-11-9 (Benzenamine, 2-[(2,4,5-trimethylphenyl)ethynyl]-)
157869-11-9 structure
Product Name:Benzenamine, 2-[(2,4,5-trimethylphenyl)ethynyl]-
CAS No:157869-11-9
MF:C17H17N
MW:235.323584318161
CID:1336610
Update Time:2024-08-18
Benzenamine, 2-[(2,4,5-trimethylphenyl)ethynyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-[(2,4,5-trimethylphenyl)ethynyl]-
- Benzenamine, 2-[2-(2,4,5-trimethylphenyl)ethynyl]-
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- Inchi: 1S/C17H17N/c1-12-10-14(3)16(11-13(12)2)9-8-15-6-4-5-7-17(15)18/h4-7,10-11H,18H2,1-3H3
- InChI Key: DDSXGKJIBSODQP-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC=C1C#CC1=CC(C)=C(C)C=C1C
Computed Properties
- Exact Mass: 235.13621
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 409.0±45.0 °C(Predicted)
- PSA: 26.02
- pka: 3.04±0.10(Predicted)
Benzenamine, 2-[(2,4,5-trimethylphenyl)ethynyl]- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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